Cas no 56912-54-0 (Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride)

• Product Name: Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride
• CAS No: 56912-54-0
• MF: C₂₀H₃₄ClNO₂S
• MW: 388.007463932037
• CID: 347393
• PubChem ID: 71444452
• Update Time: 2025-04-19

Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride Chemical and Physical Properties

Names and Identifiers

• Sulfonium, dodecylmethyl[(4-nitrophenyl)methyl]-, chloride
• dodecyl-methyl-[(4-nitrophenyl)methyl]sulfanium,chloride
• DODECYL(METHYL)[(4-NITROPHENYL)METHYL]SULFANIUM CHLORIDE
• SCHEMBL392351
• DTXSID30853228
• 56912-54-0

• Inchi： 1S/C20H34NO2S.ClH/c1-3-4-5-6-7-8-9-10-11-12-17-24(2)18-19-13-15-20(16-14-19)21(22)23;/h13-16H,3-12,17-18H2,1-2H3;1H/q+1;/p-1
• InChI Key： VUCSBIHTAQUMSP-UHFFFAOYSA-M
• SMILES： [Cl-].[S+](C)(CC1C=CC(=CC=1)[N+](=O)[O-])CCCCCCCCCCCC

Computed Properties

• Exact Mass: 352.9339
• Monoisotopic Mass: 387.1998782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• PSA: 43.14